In this paper, we explore the use of opinion dynamics models to examine changes in opinions of lifelong learning, and to identify groups of people for targeted intervention to improve their reception to lifelong learning. This method has a multitude of potential applications related to clustering and segmentation. Singapore’s initiative for lifelong learning, SkillsFuture, serves as a case study for the application of the technique. We first found a positive correlation between how motivated people are to learn and a negative correlation between how much people know about SkillsFuture opportunities, with respect to their reception to SkillsFuture courses. Then, we used an opinion dynamics model to model the evolution of opinions to produce clusters of people whose opinions will converge. The clusters were then grouped into three groups: those with the largest increase, largest decrease and a middle group. Further examining the covariates of the people in each cluster (e.g., age, last drawn salary, etc.), we propose organizing sharing sessions for the group with the largest increase, intervention for the group with the largest decrease, and gathering more information about the motivations of the middle group.

Organic inorganic-based perovskites solar cells (PSCs) are quite prominent as next generation solar cells as they exhibit excellent properties as well as high power conversion efficiency. In spite of the high cost, interfacial recombinations and instability in ambient environment limit their commercialization. Herein, TiO2-based compact layer (c-TiO2) with different thicknesses is employed (<50nm) to study the charge transportation at interface and recombination in PSCs fabricated under high humid conditions (RH∼ 80%). The thickness of CL was varied from 7nm to 35nm and was optimized by changing the precursor concentration as well as spinning speed. The prepared c-TiO2 and the mesoporous layer of TiO2 (m-TiO2) were thoroughly characterized using Raman spectroscopy, UV-Vis, cyclic voltammetry and electrochemical techniques. Furthermore, CuSCN was used as hole transporting layer (HTL) in PSCs owing to ease of handling and nominal cost. The optimized PSC is found to show that the power conversion efficiency (PCE) improved by 50% on varying the thickness of CL and is stable even under high humid conditions. The elevated performance of PSCs is ascribed to the appropriate thickness of CL which resulted in improved charge transportation and reduced electron hole recombinations.

This work gives an insight into the viscous effects of a viscoelastic fluid on the flow and heat transfer when it is put to flow between two nonparallel plates via some source/sink. Modeling of the problem is presented in detail with focus on the viscous dissipation effect. Afterwards, the problem is solved numerically by Keller Box method and bvp4c routine using MATLAB. The comparative analysis of the two techniques has been drawn on the basis of numerical values of Nusselt number. Alongside this, a comprehensive detail of the impact of pertinent parameters on the flow and temperature profiles have been given. The numerical results give an insight about the fluid characteristics like velocity, temperature, heat transfer and skin friction with variations in pertinent physical parameters.

In various systems of energy, such as turbo-machinery and viscous-lock system, squeeze film plays a crucial role for improving transport systems. The importance of the aforementioned applications led us to explore the physical behavior of Rabinowitsch fluid flow for several values of viscosity, Q∈[0−1], load capacity (W∗), nonlinear factor, ω=[−2×10−4,0,2×10−4], dimensionless film thickness (h∗), dimensionless radius of the capillary tube (R0∗), dimensionless thickness of porous pad (H0∗=0,0.1,0.2), inner and outer radius ratio (Ω=0,0.2,0.4), roughness parameter (c∗=0,0.1,0.2,0.3,0.4) through a squeeze film with two rough porous annular discs. Five-point Gauss quadrature integral formula has been used to examine the characteristics of annular discs, and small perturbation method has been used to discretize the governing Rabinowitsch fluid flow (RFF) equations. The modified Reynolds equation for rough, porous and viscosity change with film thickness is developed using Christensen’s stochastic theory, modified Darcy’s theory and the association between viscosity and film thickness agreement. The impacts of ω on the behavior of porosity and viscosity variability of RFF have been visually depicted in terms of film pressure, load capacity and squeeze reaction time of annular discs. It has been determined that for RFF with variable viscosity and roughness parameter on a porous media, the performance of the annular disks enhances for ω=−2×10−4 (dilatant lubricant), and diminishes for ω=2×10−4 (pseudo-plastic lubricant). It has been found that the film pressure in case of dilatant lubricant is increased by the influence of Rabinowitsch fluids on porous walls, but the behavior of pseudo-plastic lubricants has an opposite tendency relative to Newtonian lubricants. It has also been found that the impact of variability in porosity, roughness and viscosity diminishes the load-carrying capacity (LCC) with increased film thickness than the case of nonporous, smooth surface and constant viscosity of Rabinowitsch fluid.

The pull-down instability is a newly found phenomenon for oscillators with even nonlinearities. It is a seemingly periodic motion, which will suddenly pull down after some cycles. The phenomenon is similar to the pull-in instability in the micro-electromechanical systems. This paper restudies the well-known Toda oscillator, which is considered to be in periodic motion. Its pseudo-periodic property is studied and the pull-down instability is found for the first time ever. To this end, this paper establishes a variational principle for the Toda oscillator, and the criterion for prediction of the pull-down motion is obtained. A simple formulation to calculate the pull-down instability is proved and verified through examples. Furthermore, an approximate frequency formula is obtained by Li–He modified homotopy perturbation method.

Bound states in the continuum (BICs) are a special kind of resonant states that remain localized even though they coexist with a continuous spectrum of radiating waves. They have already emerged as an important design principle for creating systems with high-quality (Q) factor states to enhance light–matter interaction. Many approaches have been proposed to achieve BICs, but it is still of great challenge to design multiple BICs simultaneously, and especially working at terahertz (THz) frequencies. In this paper, we propose an all-dielectric metamaterial, consisting of four hollow cylinders in each unit cell. We show dual BICs exist in such a simple structure, and as breaking the symmetry via varying the inner radius of two diagonal cylinders, they will turn to quasi-BICs with high yet finite Q-factor. These quasi-BICs are manifested themselves as two new dips in the transmission spectrum, of which the resonance shapes can be well described by the Fano formula with a few fitting parameters. We find the evolution of their Q-factors still follows the simple linear relationship with respect to the inverse square of the asymmetry parameter. Based on the multipole decomposition method, two BICs are further investigated to show different multipole components for them. Interestingly, the higher frequency BIC is closely related to the excitation of toroidal dipole (TD), which will split into two TDs as breaking the symmetry. The proposed metamaterial provides an alternative platform to merge the physics of BICs, Fano, and TD, and to pave the way for potential device applications (since the states of extremely high-Q factor).

This study addressed the compressible flow of viscous fluid in an asymmetric channel under peristalsis. The difference in amplitudes and phase of traveling waves created the asymmetry of channel. Simultaneous effect of magnetic field is also incorporated. Fluid flows through a porous medium. The analytical treatment of the solution is carried out by considering upper wall amplitude as the small parameter. The expressions of flow rate and net axial velocity are constructed for the second-order approximation. Numerical integration is employed to calculate net flow rate. The role of sundry parameters is illustrated graphically. Trapping phenomenon is also taken into account by plotting streamlines against sundry parameters. The significant finding of this study is that flow rate and axial velocity enhance as fluid transitions from hydrodynamic to hydromagnetic. Enhancement in the compressibility parameter trims down the velocity and the flow rate as well. Also, asymmetry of the channel causes an enhancement in the flow rate. This model is the most prevailing version of compressible flow under peristalsis through an asymmetric channel. The findings of this study have worth mentioning yields, which can be applicable in numerous areas of fluid dynamics and aircraft industry.

We employ probabilistic method to obtain exact solutions of the zero temperature hysteresis loops of a 3-state clock model with quenched random fields in the presence of an absorbing state and in the limit of zero frequency of the applied external field. We consider discrete random fields drawn from a uniform distribution and present exact solutions of the model in one dimension. The analytical results are in excellent agreement with the simulation data of the model.

The aim of this paper is to examine the combined effects of unsteadiness and thermal radiation on the flow of a mixture nanoliquid due to a shrinking disk. Investigation of flow near a stagnation-point naturally arises in several industrial sectors and is useful owing to its significance in thermal enhancement. The motion is persuaded by a radially stretched/shrinked exterior of the disk in adding to the flow near a stagnation point. As a result, this research examines the thermophysical belongings of the unsteady flow near a stagnation-point past a stretching/shrinking disk by using twin-kind nanoelements, viz. a mixture nanoliquid. Cu and Al2O3 nanoparticles have been considered in water to produce hybrid nanofluid. The numerous uses like electronic cooling system, heat exchangers and radiators are available. Using similarity transformations, self-similar equations have been obtained which are then solved numerically using MATHEMATICA software. Comparisons have been made with the available data in the literature and found a complete agreement for some special case of the problem. Double solutions subsist for equally stretched and shrinked disks, whereas a unique solution exists for the static disk. For flow past a stretching or a shrinking disk, a 27.79% of increase in warmth transport speed is noted for mixture nanofluid, contrasted to the nanoliquid. Hence, this study will be of interest to several scientists and engineers, owing its capability to augment the speed of heat transport in contrast to the regular nanofluids.

The structural dependence of nonlinear optical properties associated with ADP-doped PVA/PVP polymer composites is discussed in this work. Polymer composites are fabricated using the solution casting method. X-ray diffraction (XRD) was used to perform structural analysis on these samples whose average crystallite size increases with an increase in dopant concentration. Results from UV–Vis–NIR spectra show that the samples are transparent in the IR region. The Z-scan technique was established by following the method described by Sheik-Bahae et al. The shape of the open aperture plot suggests that the samples exhibit two-photon absorption. The NLO properties such as nonlinear absorption coefficient (β), two-photon absorption cross-section (σ2) and the imaginary part of third-order nonlinear susceptibility (χ(3)) were investigated at 1064 nm and these values were found to be in the order of ∼10−7W/cm, ∼10−20cm4/GW and ∼10−14esu, respectively. The open aperture Z-scan method yielded optical limiting data, from which the optical limiting threshold was calculated to be in the order of ∼1013W/m2. Functional data analysis uses a suitable basis representation to assess the functional correlation between global and local variables.